Cas no 630060-57-0 (1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)-)

1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)- structure
630060-57-0 structure
Product Name:1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)-
CAS No:630060-57-0
MF:C13H17N5OS
MW:291.371980428696
CID:1643505
Update Time:2024-09-12

1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)-
    • Inchi: 1S/C13H17N5OS/c14-11-10-12(16-6-15-11)18(7-17-10)9-3-5-13(20-9)4-1-2-8(13)19/h6-9,19H,1-5H2,(H2,14,15,16)/t8-,9?,13+/m1/s1
    • InChI Key: WZGYJVNMDKMMGW-NNFIZPTKSA-N
    • SMILES: S1[C@@]2(CCC[C@H]2O)CCC1N1C2C(N=C1)=C(N)N=CN=2

Computed Properties

  • Exact Mass: 291.11561

Experimental Properties

  • Density: 1.74±0.1 g/cm3(Predicted)
  • Boiling Point: 599.7±60.0 °C(Predicted)
  • PSA: 89.85
  • pka: 14.76±0.40(Predicted)
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